
Molecular weight and formula of 1,6-
Bis(chlorodimethylsilyl)hexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261 Get Quote

An In-depth Technical Guide to 1,6-
Bis(chlorodimethylsilyl)hexane
This technical guide provides a detailed overview of 1,6-Bis(chlorodimethylsilyl)hexane, a

bifunctional organosilane compound. It is intended for researchers, scientists, and

professionals in drug development and materials science who are interested in the properties,

synthesis, and applications of this chemical intermediate. Organosilicon compounds,

characterized by silicon-carbon bonds, exhibit unique chemical and physical properties that

make them valuable in a wide range of applications.[1] Bifunctional organosilanes, such as 1,6-
Bis(chlorodimethylsilyl)hexane, are particularly useful as crosslinking agents, coupling

agents, and as foundational units for polymer synthesis.[1][2]

Physicochemical Properties
1,6-Bis(chlorodimethylsilyl)hexane is a transparent liquid at room temperature.[3] Its key

physicochemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C10H24Cl2Si2 [3][4][5]

Molecular Weight 271.37 g/mol [3][4][5]

CAS Number 14799-66-7 [3]

IUPAC Name

chloro-[6-

[chloro(dimethyl)silyl]hexyl]-

dimethylsilane

[3]

Synonyms

1,6-

Bis(dimethylchlorosilyl)hexane,

Hexamethylenebis(chlorodimet

hylsilane), 2,9-Dichloro-2,9-

dimethyl-2,9-disiladecane

[4][6]

Appearance Transparent liquid [3]

Boiling Point 113 °C; 279.7 °C at 760 mmHg [3][4]

Density 0.942 - 0.961 g/mL [3][4]

Flash Point 113.9 - 150 °C [3][4]

Purity
Available in 90% and 95%+

grades
[3][4][6]

Solubility and Reactivity

Reacts rapidly with moisture,

water, and protic solvents,

liberating hydrogen chloride.

[4][6]

Experimental Protocols
Synthesis of 1,6-Bis(chlorodimethylsilyl)hexane

A common method for the synthesis of compounds like 1,6-Bis(chlorodimethylsilyl)hexane is

through a hydrosilylation reaction. While specific details for this exact compound can be

proprietary, a general procedure involves the reaction of a diene (1,5-hexadiene) with a

chlorodimethylsilane in the presence of a catalyst, such as a platinum complex.
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Illustrative Experimental Protocol:

A reaction vessel is charged with 1,5-hexadiene and a suitable solvent under an inert

atmosphere (e.g., nitrogen or argon).

A platinum catalyst, such as chloroplatinic acid, is introduced to the reaction mixture.

Chlorodimethylsilane is then added dropwise to the mixture at a controlled temperature.

The reaction is monitored for completion using techniques like Gas Chromatography (GC) or

Nuclear Magnetic Resonance (NMR) spectroscopy.

Upon completion, the crude product is purified, typically through vacuum distillation, to

isolate the 1,6-Bis(chlorodimethylsilyl)hexane.

General Synthesis Workflow
1,5-Hexadiene +

Chlorodimethylsilane

Hydrosilylation Reaction

Platinum Catalyst

Vacuum Distillation 1,6-Bis(chlorodimethylsilyl)hexane

Click to download full resolution via product page

Caption: General Synthesis Workflow

Spectroscopic Data
Proton Nuclear Magnetic Resonance (¹H NMR) is a key analytical technique for the

characterization of 1,6-Bis(chlorodimethylsilyl)hexane. The proton NMR analysis provides

information on the structure of the molecule.[7]
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not publicly

available in the search

results

Note: While a publication mentioning the Proton NMR analysis of this compound was

identified[7], the specific chemical shift data was not available in the public domain search

results. Researchers should refer to the cited publication or acquire the compound from a

commercial supplier for detailed analytical data.

Applications in Research and Drug Development
As a bifunctional organosilane, 1,6-Bis(chlorodimethylsilyl)hexane serves as a versatile

building block in polymer chemistry and materials science.[1] Its two reactive chlorodimethylsilyl

groups allow it to act as a crosslinker to enhance the mechanical and thermal properties of

polymers.[1] It can also function as a coupling agent to improve the adhesion between organic

and inorganic materials.[1]

In the context of drug development, chloro-containing molecules are of significant interest, with

over 250 FDA-approved drugs containing chlorine.[8] The presence of chlorine can influence a

molecule's pharmacokinetic and pharmacodynamic properties. While there are no direct

applications of 1,6-Bis(chlorodimethylsilyl)hexane as a therapeutic agent, its role as a

chemical intermediate allows for its use in the synthesis of more complex molecules that may

have pharmaceutical applications.[6]
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Role in Materials Development

Bifunctional Organosilane

Applications

Resulting Properties

1,6-Bis(chlorodimethylsilyl)hexane

Crosslinking Agent Coupling Agent Polymer Building Block

Enhanced Mechanical Strength Improved Thermal Stability Better Adhesion

Click to download full resolution via product page

Caption: Role in Materials Development

Safety and Handling
1,6-Bis(chlorodimethylsilyl)hexane is classified as a corrosive substance that can cause

severe skin burns and eye damage.[6] It reacts with water and moisture, releasing hydrogen

chloride gas, which is also corrosive and can cause respiratory irritation.[6] Therefore, it is

crucial to handle this compound in a well-ventilated area, under an inert and dry atmosphere,

and with appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a face shield.[6] It should be stored in a tightly sealed container in a cool, dry place.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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